Cas no 2230800-00-5 (1H-Pyrazolo[3,4-c]pyridine, 3-bromo-7-methoxy-1-methyl-)

• Product Name: 1H-Pyrazolo[3,4-c]pyridine, 3-bromo-7-methoxy-1-methyl-
• CAS No: 2230800-00-5
• MF: C₈H₈BrN₃O
• MW: 242.072620391846
• CID: 5154976
• Update Time: 2025-05-19

1H-Pyrazolo[3,4-c]pyridine, 3-bromo-7-methoxy-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-c]pyridine, 3-bromo-7-methoxy-1-methyl-

• Inchi： 1S/C8H8BrN3O/c1-12-6-5(7(9)11-12)3-4-10-8(6)13-2/h3-4H,1-2H3
• InChI Key： PULXYDGRUILEHB-UHFFFAOYSA-N
• SMILES： C1(OC)=NC=CC2C(Br)=NN(C)C1=2

Additional information on 1H-Pyrazolo[3,4-c]pyridine, 3-bromo-7-methoxy-1-methyl-

1H-Pyrazolo[3,4-c]pyridine, 3-bromo-7-methoxy-1-methyl- (CAS No. 2230800-00-5): A Comprehensive Overview of Its Structural Features and Emerging Applications

The compound 1H-Pyrazolo[3,4-c]pyridine, 3-bromo-7-methoxy-1-methyl- (CAS No. 2230800-00-5) represents a fascinating heterocyclic scaffold that has garnered significant attention in the field of medicinal chemistry and drug discovery. This bicyclic structure, characterized by a fused pyrazole and pyridine ring system, serves as a versatile platform for the development of novel bioactive molecules. The presence of both bromo and methoxy substituents at strategic positions on the core ring system enhances its potential for further functionalization, making it a valuable intermediate in synthetic chemistry.

From a structural perspective, the 1H-Pyrazolo[3,4-c]pyridine core exhibits remarkable electronic and steric properties that can be modulated through rational substitution patterns. The bromo group at the 3-position provides a handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse aryl or vinyl moieties. Conversely, the methoxy group at the 7-position contributes to electron-rich character, which can influence the compound's interactions with biological targets. These features make it an attractive building block for designing molecules with tailored pharmacological profiles.

In recent years, there has been growing interest in exploring the therapeutic potential of 1H-Pyrazolo[3,4-c]pyridine derivatives in various disease areas. One particularly promising application lies in oncology, where such scaffolds have been shown to exhibit inhibitory activity against kinases and other enzymes implicated in cancer progression. For instance, studies have demonstrated that certain analogs of this compound can disrupt signaling pathways such as MAPK and PI3K/Akt, which are frequently dysregulated in tumor cells. The bromo and methoxy substituents play a crucial role in fine-tuning these interactions, allowing for high selectivity and efficacy.

Another emerging area of research involves the use of 1H-Pyrazolo[3,4-c]pyridine derivatives as modulators of central nervous system (CNS) receptors. The pyridine moiety is known to interact with various neurotransmitter systems, making it a suitable scaffold for developing agents with potential applications in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Preliminary studies have indicated that certain derivatives can enhance acetylcholine release or inhibit amyloid-beta aggregation, highlighting their therapeutic promise. The structural flexibility offered by this scaffold allows medicinal chemists to design molecules that can cross the blood-brain barrier while maintaining high affinity for their target receptors.

The synthesis of 1H-Pyrazolo[3,4-c]pyridine, 3-bromo-7-methoxy-1-methyl- (CAS No. 2230800-00-5) typically involves multi-step organic transformations starting from commercially available precursors. A common approach begins with the condensation of hydrazine derivatives with β-ketoesters to form the pyrazole ring system. Subsequent bromination and methylation steps introduce the key substituents at the 3- and 7-positions, respectively. The reaction conditions are carefully optimized to ensure high yield and purity while minimizing side products.

Advances in synthetic methodologies have further streamlined the preparation of this compound. For example, transition-metal-catalyzed reactions such as Suzuki-Miyaura cross-coupling have been employed to introduce aryl groups at various positions on the core scaffold. These techniques not only improve efficiency but also allow for greater structural diversity in derivative synthesis. Additionally, computational chemistry approaches are increasingly being utilized to predict optimal reaction conditions and predict biological activity before experimental validation.

The pharmacokinetic properties of 1H-Pyrazolo[3,4-c]pyridine derivatives are another critical consideration in drug development. Factors such as solubility, stability under physiological conditions, and metabolic clearance rates significantly impact their bioavailability and therapeutic efficacy. Computational modeling has emerged as a powerful tool for predicting these properties early in the discovery process. By leveraging molecular dynamics simulations and quantum mechanical calculations, researchers can identify structural features that enhance pharmacokinetic profiles without extensive experimental screening.

In conclusion,1H-Pyrazolo[3,4-c]pyridine, 3-bromo-7-methoxy-1-methyl- (CAS No. 2230800-00-5) represents a structurally intriguing scaffold with significant potential for further exploration in medicinal chemistry. Its unique combination of functional groups makes it an excellent starting point for designing molecules with tailored biological activities across multiple therapeutic areas. As research continues to uncover new applications for this compound, its importance as a building block in drug discovery is likely to grow even further, driven by advances in synthetic chemistry and computational biology.